4-(4-(Isopropylthio)phenyl)thiophene-2-carboxylic acid

• Molecular Formula: C14H14O2S2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 4-(4-propan-2-ylsulfanylphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C14H14O2S2/c1-9(2)18-12-5-3-10(4-6-12)11-7-13(14(15)16)17-8-11/h3-9H,1-2H3,(H,15,16)
• InChI Key: CEFIOPIKETUEEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C2=CSC(=C2)C(=O)O

Description

4-(4-(Isopropylthio)phenyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C14H14O2S2 and its molecular weight is 278.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of commercially available 4-(isopropylthio)phenylboronic acid (735 mg, 3.75 mmol), 4-bromothiophene-2-carboxylic acid (776 mg, 3.75 mmol), Bis(triphenylphosphine)palladium (II) chloride (131 mg, 0.188 mmol), acetonitrile (7.5 mL) and aqueous sodium carbonate (1M, 7.5 mL) was heated to 150° C. by microwave irradiation (Biotage Intiator™ Sixty, 0-300 W, pre-stirring 2 minutes) for 5 minutes under an argon atmosphere. The reaction mixture was cooled to ambient temperature, diluted with water (75 mL), and extracted with EtOAc (2×50 mL). The aqueous layer obtained was then acidified with aqueous HCl (3.0M) to pH 2 and extracted with EtOAc (2×50 mL). The combined organic layers were dried over sodium sulfate, filtrated and concentrated to afford compound 73 (990 mg) which was used in next step without further purification.